3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide

• IUPAC Name: 3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide
• InChI: InChI=1S/C24H22N2O3S/c1-3-12-29-19-10-8-16(9-11-19)21-15-30-24(25-21)26-23(27)20-13-17-6-4-5-7-18(17)14-22(20)28-2/h4-11,13-15H,3,12H2,1-2H3,(H,25,26,27)
• InChI Key: CYPLFASPQPGYIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC4=CC=CC=C4C=C3OC
• Molecular Formula: C24H22N2O3S
• Molecular Weight: 418.5 g/mol

Description

3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is a naphthalene derivative that exhibits unique properties, making it an attractive candidate for various research studies.

Scientific Research Applications

Antimicrobial Activity

A series of compounds related to 3-methoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]naphthalene-2-carboxamide have shown promising antibacterial and antimycobacterial activities. For instance, compounds synthesized with structural similarities have been tested against various strains of bacteria and mycobacteria, including Staphylococcus aureus and Mycobacterium tuberculosis. Some derivatives exhibited activities comparable or superior to standard drugs like ampicillin and rifampicin, highlighting their potential as novel antimicrobial agents (Goněc et al., 2015), (Goněc et al., 2016).

Antioxidant and Anticancer Properties

Further research into structurally similar compounds has unveiled notable antioxidant and anticancer properties. Some derivatives bearing elements like semicarbazide, thiosemicarbazide, and naphthalene have demonstrated antioxidant activity surpassing that of ascorbic acid and shown significant cytotoxicity against human cancer cell lines, such as glioblastoma and triple-negative breast cancer cells (Tumosienė et al., 2020).

Electropolymerization and Electrochromic Properties

The structural framework of naphthalene-cored dicarboxamides, akin to the compound , has been explored for applications in materials science, particularly in creating electroactive films. These films can undergo reversible electrochemical oxidations, showing strong color changes upon electro-oxidation, which could be exploited in developing new electrochromic devices (Hsiao & Han, 2017).

Synthesis and Characterization

The synthesis and characterization of naphthalene ozonolysis products and their derivatives have also been of interest, providing insights into potential applications in the design of biologically active compounds and materials with specific electronic properties. These studies contribute to the understanding of the structural and electronic requisites for activity and could lead to the development of novel synthetic routes and applications for naphthalene derivatives (Kukovinets et al., 2006).